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Compound of Interest

Compound Name:
2-Amino-5-bromo-3-

methylpyrazine

Cat. No.: B1288843 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental compliance. This document provides a comprehensive guide to the proper

disposal procedures for 2-Amino-5-bromo-3-methylpyrazine (CAS No. 74290-67-8), a

halogenated heterocyclic compound. Due to its potential hazards, adherence to strict disposal

protocols is essential.

I. Hazard and Safety Overview
2-Amino-5-bromo-3-methylpyrazine is classified as a hazardous substance. While

comprehensive toxicological properties have not been fully investigated, it is known to be an

irritant and may be harmful if ingested or inhaled.[1] The compound is irritating to the mucous

membranes and the upper respiratory tract.[1] As a brominated organic compound, it is

categorized as a halogenated organic waste.

Key Safety Information:
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Property Value/Information Source

CAS Number 74290-67-8 [1]

Molecular Formula C₅H₆BrN₃ [2]

Molecular Weight 188.03 g/mol [2]

Known Hazards

Irritant, potentially harmful by

ingestion and inhalation,

irritating to mucous

membranes and upper

respiratory tract.

[1]

Incompatibilities
Strong oxidizing agents, strong

acids, and strong bases.
[1]

Hazard Decomposition
Emits toxic fumes under fire

conditions.
[1]

II. Personal Protective Equipment (PPE)
Before handling 2-Amino-5-bromo-3-methylpyrazine for any purpose, including disposal, it is

crucial to wear appropriate Personal Protective Equipment (PPE). This minimizes the risk of

exposure and ensures personal safety.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile gloves).

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or in case of

a spill, chemical-resistant boots and additional protective clothing may be necessary.[1]

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator is required.

III. Experimental Protocol: Step-by-Step Disposal
Procedure
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The recommended method for the disposal of 2-Amino-5-bromo-3-methylpyrazine is to treat

it as hazardous chemical waste. It should be collected, stored, and disposed of through a

licensed professional waste disposal service in accordance with all federal, state, and local

environmental regulations.[1]

1.0 Waste Segregation and Collection

1.1 Designate a Waste Container: Use a dedicated, properly labeled hazardous waste

container for 2-Amino-5-bromo-3-methylpyrazine waste. The container must be made of a

compatible material (e.g., polyethylene), be in good condition, and have a secure, sealable

lid.

1.2 Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "2-Amino-5-bromo-3-methylpyrazine".

1.3 Solid Waste: Carefully sweep or transfer any solid 2-Amino-5-bromo-3-methylpyrazine
into the designated waste container. Avoid creating dust.

1.4 Contaminated Materials: Any materials that have come into contact with the chemical,

such as weighing paper, contaminated gloves, and paper towels, must also be placed in the

designated hazardous waste container.

2.0 Waste Storage

2.1 Secure Sealing: Ensure the hazardous waste container is securely sealed to prevent any

leaks or spills.

2.2 Designated Storage Area: Store the sealed container in a designated, well-ventilated

hazardous waste accumulation area.

2.3 Segregation: Store the container away from incompatible materials, specifically strong

oxidizing agents, strong acids, and strong bases.[1]

3.0 Final Disposal

3.1 Professional Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental waste management company or through your institution's Environmental
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Health and Safety (EHS) office.

3.2 Regulatory Compliance: All disposal activities must adhere to local, state, and federal

regulations for hazardous waste.

3.3 Prohibited Disposal Methods:Do not dispose of 2-Amino-5-bromo-3-methylpyrazine in

the regular trash or pour it down the sanitary sewer.

IV. Spill Cleanup Procedure
In the event of a spill, follow these steps:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Wear PPE: Don the appropriate personal protective equipment as outlined in Section II.

Containment: For dry spills, carefully sweep up the material, avoiding dust generation, and

place it in the labeled hazardous waste container.

Decontamination: After the bulk of the material has been removed, decontaminate the spill

area with an appropriate solvent or cleaning solution, and collect all cleanup materials as

hazardous waste.

Seek Assistance: For large spills, contact your institution's EHS office for assistance.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Amino-5-bromo-3-methylpyrazine.

Caption: Disposal workflow for 2-Amino-5-bromo-3-methylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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